Cas no 1396859-40-7 (2-(4-chloro-3,5-dimethylphenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide)

• Product Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide
• CAS No: 1396859-40-7
• MF: C₁₈H₂₁ClN₄O₃
• MW: 376.837342977524
• CID: 5830573
• PubChem ID: 71794839
• Update Time: 2025-07-21

2-(4-chloro-3,5-dimethylphenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3,5-dimethylphenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide
• SCHEMBL22246037
• 2-(4-chloro-3,5-dimethylphenoxy)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide
• VU0541790-1
• F6257-1860
• AKOS024545578
• 2-(4-chloro-3,5-dimethylphenoxy)-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide
• 1396859-40-7
• 2-(4-chloro-3,5-dimethylphenoxy)-N-(6-morpholinopyrimidin-4-yl)acetamide

• Inchi： 1S/C18H21ClN4O3/c1-12-7-14(8-13(2)18(12)19)26-10-17(24)22-15-9-16(21-11-20-15)23-3-5-25-6-4-23/h7-9,11H,3-6,10H2,1-2H3,(H,20,21,22,24)
• InChI Key： OXCCPYKISNPYLA-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=C1C)OCC(NC1=CC(=NC=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 376.1302182g/mol
• Monoisotopic Mass: 376.1302182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.6Ų

Additional information on 2-(4-chloro-3,5-dimethylphenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide

Professional Introduction to Compound with CAS No. 1396859-40-7 and Product Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide

The compound with the CAS number 1396859-40-7 and the product name 2-(4-chloro-3,5-dimethylphenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the 4-chloro-3,5-dimethylphenoxy and morpholin-4-yl substituents, contribute to its unique chemical properties and biological activity. The presence of a pyrimidin-4-ylacetamide moiety further enhances its pharmacological relevance, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The compound in question has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses and cancer progression. Preliminary studies have demonstrated that this molecule exhibits significant binding affinity to certain targets, which could make it a valuable tool in the development of new therapeutic agents.

The 4-chloro-3,5-dimethylphenoxy group is a critical component of this compound, as it influences both its solubility and bioavailability. This substituent has been shown to enhance the metabolic stability of similar molecules, allowing for prolonged half-life and improved efficacy. Additionally, the morpholin-4-yl moiety plays a crucial role in modulating the compound's interactions with biological targets. This group is known to improve binding affinity and selectivity, which are essential factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. The compound with CAS No. 1396859-40-7 has been subjected to various computational simulations, which have revealed promising results regarding its potential therapeutic effects. These simulations suggest that the molecule could be effective in targeting pathways associated with neurological disorders and autoimmune diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to optimize the production process, making it more efficient and scalable. This is particularly important for pharmaceutical applications, where large-scale production is often necessary.

One of the most exciting aspects of this compound is its potential in combination therapy. Studies have shown that combining multiple drugs can lead to synergistic effects, improving treatment outcomes. The unique chemical structure of 2-(4-chloro-3,5-dimethylphenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide makes it an ideal candidate for such combinations. Its ability to interact with multiple targets simultaneously could provide a more comprehensive approach to treating complex diseases.

The pharmacokinetic properties of this compound are also worth mentioning. Due to its well-designed molecular structure, it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This means that it can be easily absorbed by the body and distributed to target tissues, while being efficiently metabolized and excreted without causing significant side effects.

Ongoing clinical trials are exploring the therapeutic potential of this compound in various disease models. Preliminary results have shown encouraging signs of efficacy in treating conditions such as chronic inflammation and certain types of cancer. These trials are expected to provide more definitive evidence regarding the compound's safety and effectiveness.

The development of novel pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The compound with CAS No. 1396859-40-7 exemplifies this collaborative approach, as it represents the culmination of years of research and development by multiple teams of scientists. Its journey from laboratory discovery to potential clinical application highlights the importance of interdisciplinary research in advancing medical science.

In conclusion, 2-(4-chloro-3,5-dimethylphenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-y acetamide is a promising pharmaceutical candidate with significant therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and encouraging preliminary results make it an exciting addition to the field of medicinal chemistry. As research continues and more data becomes available, this compound could play a crucial role in addressing some of the most challenging medical conditions faced today.